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Compound of Interest

Compound Name: 4,4' 4"-Methanetriyltribenzonitrile

Cat. No.: B601160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and characterization of 4,4',4"-Methanetriyltribenzonitrile. This compound is a
significant reference standard in pharmaceutical analysis, particularly as a specified impurity of
Letrozole, known as Letrozole EP Impurity B.[1][2][3]

Physicochemical Data

The quantitative data for 4,4',4"-Methanetriyltribenzonitrile are summarized in the table
below for ease of reference and comparison.
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Property Value Source
Melting Point 164-167 °C ChemicalBook[4]
164-168 °C Anax Laboratories[5]
Molecular Formula C22H13N3 PubChem][6]
Molecular Weight 319.36 g/mol BLDpharm([7]
Sigma-Aldrich, Anax
319.37 g/mol )
Laboratories[5]
PubCheml€],
319.4 g/mol
CLEARSYNTH]I8]
CAS Number 113402-31-6 PubChem][6]
4-[bis(4-
IUPAC Name cyanophenyl)methyllbenzonitrii  PubChem[6]
e
4,4'4"- .
_ _ o ChemicalBook[4],
Synonyms Methylidynetrisbenzonitrile,
] CLEARSYNTH]I8]
Letrozole EP Impurity B
Appearance Off-White to Light Yellow Solid ChemicalBook[4]
3 Chloroform (Slightly), Methanol _
Solubility ) ChemicalBook[4]
(Sparingly)
Boiling Point (Predicted) 545.6+£50.0 °C ChemicalBook[4]
Density (Predicted) 1.24+0.1 g/cm3 ChemicalBook[4]

Experimental Protocols
Synthesis of 4,4',4"-Methanetriyltribenzonitrile

A prominent method for the synthesis of 4,4',4"-Methanetriyltribenzonitrile involves a

palladium-catalyzed coupling reaction.[1]

Materials:
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4-bromobenzonitrile

Methylene tribromide

Tetrakis(triphenylphosphine)palladium(0)

Dimethylformamide (DMF)

Procedure:

Under an inert atmosphere, dissolve 4-bromobenzonitrile and methylene tribromide in
dimethylformamide (DMF).

e Add tetrakis(triphenylphosphine)palladium(0) as the catalyst.
» Heat the reaction mixture to 80°C.

o Maintain the reaction for a sufficient time to ensure completion, which can be monitored by
thin-layer chromatography (TLC). A reported reaction time is 4 hours, achieving a 76% yield.

[1]

o Upon completion, the product can be isolated and purified using standard techniques such
as recrystallization or column chromatography.

Recent advancements have also utilized photoredox catalysis with an iridium(lll) photocatalyst
and a nickel co-catalyst for the synthesis under milder conditions.[1] Another cost-effective
alternative is a copper-mediated trimerization using copper(ll) acetate.[1]

Characterization: Melting Point Determination

The melting point of a solid crystalline substance is a critical physical property for its
identification and purity assessment. A standard laboratory protocol for determining the melting
point of 4,4',4"-Methanetriyltribenzonitrile is as follows:

Apparatus:

e Melting point apparatus (e.g., digital melting point device or Thiele tube with heating oil)
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Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Thermometer (calibrated)
Procedure:

o Sample Preparation: Ensure the 4,4',4"-Methanetriyltribenzonitrile sample is completely
dry and finely powdered. Use a mortar and pestle to grind the crystalline solid into a fine
powder.

o Capillary Tube Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by
tapping the sealed end on a hard surface.

o Apparatus Setup: Place the loaded capillary tube into the heating block or Thiele tube of the
melting point apparatus. Ensure the thermometer bulb is positioned close to the capillary
tube.

e Heating: Begin heating the apparatus. For an unknown compound, a rapid heating rate can
be used to determine an approximate melting range. For a known substance like this, a
slower heating rate (1-2 °C per minute) should be used when the temperature is within 15-20
°C of the expected melting point (164-168 °C).

e Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the entire solid has turned
into a clear liquid (the end of the melting range). A pure substance will typically have a sharp
melting range of 1-2 °C.

Visualizations

The following diagram illustrates a generalized workflow for the synthesis of 4,4',4"-
Methanetriyltribenzonitrile via a palladium-catalyzed coupling reaction.
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Reactants & Catalyst
T - Methylene precursor Palladium Catalyst
4-bromobenzonitrile (e.g., Methylene tribromide) (e.g., Pd(PPh3)4)
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Caption: Palladium-catalyzed synthesis workflow for 4,4',4"-Methanetriyltribenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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